1-(2,5-dimethylphenyl)-4-(2-naphthylmethyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(naphthalen-2-ylmethyl)piperazine
• InChI: InChI=1S/C23H26N2/c1-18-7-8-19(2)23(15-18)25-13-11-24(12-14-25)17-20-9-10-21-5-3-4-6-22(21)16-20/h3-10,15-16H,11-14,17H2,1-2H3
• InChI Key: NNRYVNLLUDOHTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H26N2
• Molecular Weight: 330.5 g/mol

Description

1-(2,5-dimethylphenyl)-4-(2-naphthylmethyl)piperazine, commonly known as DMNP, is a chemical compound that belongs to the family of piperazines. It has gained significant attention due to its potential applications in scientific research, particularly in the field of neuroscience. DMNP is a selective serotonin receptor agonist that has been shown to modulate the activity of serotonin receptors in the brain.

Scientific Research Applications

DMNP has been extensively studied for its potential applications in scientific research. It has been shown to modulate the activity of serotonin receptors in the brain, which has implications for the treatment of psychiatric disorders such as depression and anxiety. DMNP has also been used as a tool to study the role of serotonin receptors in the regulation of mood, cognition, and behavior.

Mechanism of Action

DMNP acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. It has been shown to increase the activity of these receptors, leading to increased serotonin signaling in the brain. This increased signaling has been linked to improvements in mood, cognition, and behavior.
Biochemical and Physiological Effects:
DMNP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, leading to increased serotonin signaling. This increased signaling has been linked to improvements in mood, cognition, and behavior. DMNP has also been shown to increase the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

DMNP has a number of advantages for lab experiments. It is a selective serotonin receptor agonist that can be used to study the role of serotonin receptors in the regulation of mood, cognition, and behavior. It has also been shown to have low toxicity and is relatively easy to synthesize. However, DMNP has some limitations for lab experiments. It has a short half-life and is rapidly metabolized in the body, which can make it difficult to study its long-term effects. Additionally, DMNP has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are a number of future directions for the study of DMNP. One potential direction is to study the long-term effects of DMNP on mood, cognition, and behavior. Another potential direction is to study the effects of DMNP on other neurotransmitter systems in the brain. Additionally, DMNP could be used as a tool to study the role of serotonin receptors in the regulation of other physiological processes, such as appetite and sleep. Finally, DMNP could be used as a starting point for the development of new drugs that target serotonin receptors for the treatment of psychiatric disorders.

Synthesis Methods

DMNP can be synthesized using a multi-step process that involves the reaction of 2,5-dimethylphenylhydrazine with 2-naphthaldehyde. The resulting product is then subjected to a reductive amination reaction with piperazine to yield DMNP. The synthesis method has been optimized to produce DMNP in high yields and purity.